Cas no 15229-59-1 (Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, hexyl ester)

• Product Name: Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, hexyl ester
• CAS No: 15229-59-1
• MF: C₂₁H₃₄O₃
• MW: 334.49286699295
• CID: 1329532
• Update Time: 2024-08-18

Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, hexyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, hexyl ester

• Inchi： 1S/C21H34O3/c1-8-9-10-11-12-24-19(23)15-13-16(20(2,3)4)18(22)17(14-15)21(5,6)7/h13-14,22H,8-12H2,1-7H3
• InChI Key： KXYMTSJTRPVMPI-UHFFFAOYSA-N
• SMILES： C(OCCCCCC)(=O)C1=CC(C(C)(C)C)=C(O)C(C(C)(C)C)=C1

Experimental Properties

• Density: 0.979±0.06 g/cm3(Predicted)
• Melting Point: 73-73.5 °C
• Boiling Point: 410.2±45.0 °C(Predicted)
• pka: 9.11±0.40(Predicted)